![molecular formula C17H16N2O4S B5508746 methyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate](/img/structure/B5508746.png)
methyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to methyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate involves multiple steps, starting from acetoacetic esters to produce intermediates like methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate. These intermediates are crucial for preparing various heterocyclic systems, highlighting the compound's versatility in synthesis processes (Selič, Grdadolnik, & Stanovnik, 1997).
Molecular Structure Analysis
Molecular structure analysis of compounds similar to this compound reveals complex hydrogen bonding patterns. For instance, in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, molecules are linked into sheets by a combination of hydrogen bonds, indicating a stable molecular arrangement that could influence its chemical reactivity and physical properties (Portilla, Mata, Cobo, Low, & Glidewell, 2007).
Chemical Reactions and Properties
The chemical reactivity of related compounds, such as methyl 2-((succinimidooxy)carbonyl)benzoate (MSB), shows its efficacy in N-phthaloylation of amino acids and derivatives. This highlights the potential of this compound in facilitating similar chemical transformations, making it a valuable reagent in organic synthesis (Casimir, Guichard, & Briand, 2002).
Physical Properties Analysis
The physical properties of compounds structurally related to this compound, such as their crystal structures and hydrogen bonding patterns, suggest that these compounds may exhibit unique solubility, melting points, and stability characteristics. These properties are crucial for their application in chemical synthesis and pharmaceutical development.
Chemical Properties Analysis
The chemical properties of this compound, inferred from studies on related compounds, include its potential to participate in a variety of chemical reactions, such as the formation of Schiff base derivatives and tubulin polymerization inhibition. These activities demonstrate the compound's versatility and potential as a precursor in the synthesis of biologically active molecules (Mohamad, Hassan, & Yusoff, 2017).
Scientific Research Applications
Synthesis of Heterocyclic Systems
Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and its derivatives have been utilized in the synthesis of various heterocyclic systems, such as N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, highlighting their significance in developing novel compounds with potential applications in material science and pharmaceuticals (Lovro Selič et al., 1997).
Liquid Crystalline Mixtures
Studies on liquid crystalline mixtures involving complex chemical structures, including those similar to methyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate, have provided insights into the transition temperature, optical texture, and molecular polarizabilities of such mixtures. These findings contribute to the development of advanced materials for displays and optical devices (M. Shahina et al., 2016).
Hyperbranched Aromatic Polyamides
The thermal polymerization of related compounds has led to the creation of hyperbranched aromatic polyamides. This research is crucial for developing new polymeric materials with enhanced properties for applications in coatings, adhesives, and the electronics industry (Gang Yang et al., 1999).
Fluorescent and Colorimetric pH Probes
The development of highly water-soluble fluorescent and colorimetric pH probes based on benzothiazole and related compounds underscores the importance of such chemicals in creating sensitive and selective sensors for biomedical research, including intracellular pH imaging (R. Diana et al., 2020).
Safety and Hazards
properties
IUPAC Name |
methyl 4-[(2-phenoxyacetyl)carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S/c1-22-16(21)12-7-9-13(10-8-12)18-17(24)19-15(20)11-23-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,18,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVFIEAIGEZCYMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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